Cas no 647858-58-0 (Benzaldehyde, 3-bromo-2-hydroxy-5-(phenylmethoxy)-)

Benzaldehyde, 3-bromo-2-hydroxy-5-(phenylmethoxy)- structure
647858-58-0 structure
Product Name:Benzaldehyde, 3-bromo-2-hydroxy-5-(phenylmethoxy)-
CAS No:647858-58-0
MF:C14H11BrO3
MW:307.139343500137
CID:415825
PubChem ID:71378625
Update Time:2025-04-19

Benzaldehyde, 3-bromo-2-hydroxy-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-bromo-2-hydroxy-5-(phenylmethoxy)-
    • 3-bromo-2-hydroxy-5-phenylmethoxybenzaldehyde
    • 5-(Benzyloxy)-3-bromo-2-hydroxybenzaldehyde
    • 647858-58-0
    • DTXSID40801235
    • Inchi: 1S/C14H11BrO3/c15-13-7-12(6-11(8-16)14(13)17)18-9-10-4-2-1-3-5-10/h1-8,17H,9H2
    • InChI Key: DWGNRKCCNKLCHW-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=O)C=C(C=1)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 305.98913
  • Monoisotopic Mass: 305.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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